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Abstract
Yadanzioside C, a quassinoid glycoside extracted from Brucea javanica, has demonstrated

potential as an antileukemic agent. Proper preparation and storage of Yadanzioside C stock

solutions are critical for accurate and reproducible experimental results. This document

provides a detailed protocol for the preparation of a 10 mM stock solution of Yadanzioside C in

dimethyl sulfoxide (DMSO), along with application notes on its use in cell-based assays,

stability, and storage.

Yadanzioside C Properties
A summary of the key chemical properties of Yadanzioside C is presented in the table below

for easy reference.
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Property Value

Molecular Formula C₃₄H₄₆O₁₇

Molecular Weight 726.72 g/mol

CAS Number 95258-16-5

Appearance White to off-white solid

Solubility
Soluble in DMSO, Pyridine, Methanol,

Ethanol[1]

Experimental Protocols
Materials

Yadanzioside C powder

Anhydrous or cell culture grade Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes (e.g., 1.5 mL)

Pipettes and sterile pipette tips

Analytical balance

Vortex mixer

Water bath sonicator (optional)

Preparation of a 10 mM Yadanzioside C Stock Solution
in DMSO
This protocol describes the preparation of a 10 mM stock solution of Yadanzioside C in

DMSO.

Calculation:
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To prepare a 10 mM stock solution, the required mass of Yadanzioside C can be calculated

using the following formula:

Mass (mg) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol ) x 1000 (mg/g)

For 1 mL (0.001 L) of a 10 mM (0.010 mol/L) solution:

Mass (mg) = 0.010 mol/L x 0.001 L x 726.72 g/mol x 1000 mg/g = 7.27 mg

Procedure:

Equilibration: Before opening, allow the vial of Yadanzioside C powder to equilibrate to room

temperature for at least 30 minutes to prevent condensation of moisture.

Weighing: Carefully weigh out 7.27 mg of Yadanzioside C powder using an analytical

balance and transfer it to a sterile microcentrifuge tube.

Dissolution:

Add 1 mL of anhydrous or cell culture grade DMSO to the microcentrifuge tube containing

the Yadanzioside C powder.

Vortex the solution for 1-2 minutes to facilitate dissolution.

Visually inspect the solution to ensure there are no visible particles. If the compound does

not fully dissolve, sonicate the solution in a water bath for 10-15 minutes.

Storage:

Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes

to avoid repeated freeze-thaw cycles.

Store the aliquots at -20°C for long-term storage (up to 6 months) or at 4°C for short-term

use (up to 2 weeks).[2]

Application Notes
Use in Cell-Based Assays
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The prepared Yadanzioside C stock solution can be used in various in vitro assays to study its

biological activity. When diluting the stock solution in aqueous media for cell-based

experiments, it is crucial to ensure that the final concentration of DMSO is non-toxic to the cells,

typically below 0.5%. A vehicle control (media with the same final concentration of DMSO)

should always be included in the experimental design.

While specific IC₅₀ values for Yadanzioside C in leukemia cell lines are not readily available in

the literature, related quassinoids from Brucea javanica have shown cytotoxicity against murine

leukemia cells (P-388) in the low microgram per milliliter range. For instance, javanicosides J

and K exhibited IC₅₀ values of 2.3 and 1.6 µg/mL, respectively. Furthermore, an emulsion of the

seed oil from Brucea javanica, which contains Yadanzioside C, showed an IC₅₀ value of 329.9

µg/mL in Jurkat cells. Based on this, a starting concentration range of 1-10 µM for

Yadanzioside C in initial screening assays is recommended, with further optimization based on

experimental results.

Stability and Storage
Proper storage is critical to maintain the biological activity of the Yadanzioside C stock

solution.

Long-term Storage: For long-term storage, the DMSO stock solution should be kept at -20°C,

where it is expected to be stable for several months.[2] Some sources suggest storage at

-80°C for up to 6 months for similar compounds.

Short-term Storage: For frequent use, the solution can be stored at 4°C for up to two weeks.

[2]

Freeze-Thaw Cycles: Repeated freeze-thaw cycles should be avoided as they can lead to

degradation of the compound. Aliquoting the stock solution into single-use vials is highly

recommended.

Light Sensitivity: It is good practice to protect the stock solution from prolonged exposure to

light.

Signaling Pathway

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b15592147?utm_src=pdf-body
https://www.benchchem.com/product/b15592147?utm_src=pdf-body
https://www.benchchem.com/product/b15592147?utm_src=pdf-body
https://www.benchchem.com/product/b15592147?utm_src=pdf-body
https://www.benchchem.com/product/b15592147?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC9476775/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9476775/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15592147?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Yadanzioside C is a major constituent of the seed oil of Brucea javanica. Studies have shown

that Brucea javanica oil emulsion induces apoptosis in acute lymphocytic leukemia Jurkat cells

through the PI3K/Akt signaling pathway. The proposed mechanism involves the inhibition of Akt

activation, which in turn leads to the upregulation of its downstream targets, p53 and FoxO1,

initiating apoptosis.
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Caption: Proposed signaling pathway of Yadanzioside C in leukemia cells.

Experimental Workflow
The following diagram outlines the general workflow for preparing the Yadanzioside C stock

solution and its application in cell-based assays.
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Caption: Workflow for Yadanzioside C stock solution preparation and use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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